2-phenyl-N-(thiophen-2-ylmethyl)ethanamine
2-phenyl-N-(thiophen-2-ylmethyl)ethanamine
Brand Name:
Vulcanchem
CAS No.:
774552-93-1
VCID:
VC0764935
InChI:
InChI=1S/C13H15NS/c1-2-5-12(6-3-1)8-9-14-11-13-7-4-10-15-13/h1-7,10,14H,8-9,11H2
SMILES:
C1=CC=C(C=C1)CCNCC2=CC=CS2
Molecular Formula:
C13H15NS
Molecular Weight:
217.33 g/mol
2-phenyl-N-(thiophen-2-ylmethyl)ethanamine
CAS No.: 774552-93-1
Cat. No.: VC0764935
Molecular Formula: C13H15NS
Molecular Weight: 217.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 774552-93-1 |
|---|---|
| Molecular Formula | C13H15NS |
| Molecular Weight | 217.33 g/mol |
| IUPAC Name | 2-phenyl-N-(thiophen-2-ylmethyl)ethanamine |
| Standard InChI | InChI=1S/C13H15NS/c1-2-5-12(6-3-1)8-9-14-11-13-7-4-10-15-13/h1-7,10,14H,8-9,11H2 |
| Standard InChI Key | ITKLGDWBZFUNNV-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCNCC2=CC=CS2 |
| Canonical SMILES | C1=CC=C(C=C1)CCNCC2=CC=CS2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator